4-(2,3-dihydro-1H-indol-1-ylmethyl)aniline
Overview
Description
4-(2,3-dihydro-1H-indol-1-ylmethyl)aniline is a chemical compound with the molecular formula C15H16N2 . It has a molecular weight of 224.307. This compound is intended for research use only.
Molecular Structure Analysis
The molecular structure of 4-(2,3-dihydro-1H-indol-1-ylmethyl)aniline consists of a 2,3-dihydro-1H-indol-1-ylmethyl group attached to an aniline group. The exact linear structure formula is not provided .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-(2,3-dihydro-1H-indol-1-ylmethyl)aniline are not fully detailed in the available resources. The boiling point of the compound is not provided .Scientific Research Applications
Role in Synthesis of Indole Derivatives
Indole derivatives, such as “4-(2,3-dihydro-1H-indol-1-ylmethyl)aniline”, play a significant role in the synthesis of various natural products and drugs . They are important types of molecules that play a main role in cell biology .
Biologically Active Compounds
The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years . Indoles, both natural and synthetic, show various biologically vital properties .
α-Glucosidase Inhibitors
Indolyl-1,2,4-oxidizable derivatives, which include “4-(2,3-dihydro-1H-indol-1-ylmethyl)aniline”, have been synthesized and evaluated as a new class of non-competitive α-glucosidase inhibitors . Most of these compounds showed better inhibitory activity than the reference drug (acarbose), making them potential candidates for the development of novel drugs against type 2 diabetes .
Anti-HIV Activity
Indole derivatives have also been synthesized and screened for their anti-HIV activity . These compounds have shown potential in inhibiting HIV-1 and HIV-2 strains replication in acutely infected cells .
Safety and Hazards
The safety information for 4-(2,3-dihydro-1H-indol-1-ylmethyl)aniline includes several precautionary statements. These include keeping the product away from heat, sparks, open flames, and hot surfaces, and not breathing its dust, fume, gas, mist, vapours, or spray . It is also advised to handle the product under inert gas and protect it from moisture .
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the specific target and the biological context.
Biochemical Pathways
Given the broad range of biological activities associated with indole derivatives, it can be inferred that multiple pathways could be affected, leading to downstream effects .
Result of Action
Given the range of biological activities associated with indole derivatives, it can be inferred that the compound could have diverse molecular and cellular effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-(2,3-dihydro-1H-indol-1-ylmethyl)aniline . These factors could include temperature, pH, presence of other compounds, and specific conditions within the biological system where the compound is active.
properties
IUPAC Name |
4-(2,3-dihydroindol-1-ylmethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2/c16-14-7-5-12(6-8-14)11-17-10-9-13-3-1-2-4-15(13)17/h1-8H,9-11,16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRCYUXVUZBJHOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)CC3=CC=C(C=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,3-dihydro-1H-indol-1-ylmethyl)aniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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